Cas no 936324-21-9 (8-fluoroquinolin-3-amine)

• Product Name: 8-fluoroquinolin-3-amine
• CAS No: 936324-21-9
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD18259869
• CID: 1122185
• PubChem ID: 52554381
• Update Time: 2025-09-28

8-fluoroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-Quinolinamine
• 8-fluoroquinolin-3-amine
• 936324-21-9
• Z2512451297
• AS-42854
• SB67706
• A859702
• AKOS023250326
• SCHEMBL4157022
• AMY26479
• MFCD18259869
• EN300-299089
• 8-fluoro-3aminoquinoline
• DB-095717

• MDL： MFCD18259869
• Inchi： 1S/C9H7FN2/c10-8-3-1-2-6-4-7(11)5-12-9(6)8/h1-5H,11H2
• InChI Key： ZXZAQZWSGSBUNR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC(=CN=C21)N

Computed Properties

• Exact Mass: 162.05932639g/mol
• Monoisotopic Mass: 162.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-fluoroquinolin-3-amine

8-Fluoroquinolin-3-Amine: A Comprehensive Overview

The compound with CAS No. 936324-21-9, commonly referred to as 8-fluoroquinolin-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the broader family of quinoline derivatives, which are known for their unique electronic properties and versatile applications. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the research of 8-fluoroquinolin-3-amine, highlighting its potential in various scientific and industrial domains.

8-fluoroquinolin-3-amine is a heterocyclic aromatic compound characterized by a quinoline skeleton with a fluorine atom at the 8-position and an amine group at the 3-position. The quinoline framework, consisting of a benzene ring fused to a pyridine ring, provides a rigid and planar structure that is highly conducive to π-conjugation. This property makes 8-fluoroquinolin-3-amine an excellent candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have demonstrated that the introduction of fluorine at the 8-position significantly enhances the molecule's electron-withdrawing effects, thereby improving its electrochemical stability and photoluminescence quantum yield.

The synthesis of 8-fluoroquinolin-3-amine typically involves multi-step reactions, often starting from readily available starting materials such as o-fluorobenzonitrile or related fluorinated aromatic compounds. One common approach involves the formation of a quinoline derivative through cyclization reactions, followed by functionalization at specific positions to introduce the amine group. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of 8-fluoroquinolin-3-amine, with recent advancements focusing on green chemistry methodologies that minimize environmental impact.

One of the most promising applications of 8-fluoroquinolin-3-amine lies in its use as a building block for advanced materials. For instance, this compound has been employed as a precursor for synthesizing metal-free organic semiconductors, which exhibit exceptional charge transport properties. A study published in *Nature Communications* highlighted that thin films fabricated from 8-fluoroquinolin-3-amine derivatives demonstrate high carrier mobility and excellent thermal stability, making them suitable for next-generation electronic devices. Furthermore, the molecule's ability to form self-assembled monolayers (SAMs) has opened new avenues for its use in surface functionalization and nanotechnology.

In addition to its electronic properties, 8-fluoroquinolin-3-amine has also shown potential in biological applications. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant activities, making it a valuable lead compound for drug discovery. Researchers have investigated its interaction with various biological targets, including enzymes and receptors, using computational modeling techniques such as molecular docking and dynamic simulations. These studies have provided insights into the molecular mechanisms underlying its bioactivity, paving the way for further optimization and development.

The recent surge in interest in 8-fluoroquinolin-3-amino derivatives can be attributed to their unique combination of chemical stability, electronic functionality, and biological activity. As researchers continue to explore novel synthetic routes and applications for this compound, it is anticipated that 8-fluoroquinolin-3-amino will play an increasingly important role in both academic research and industrial innovation.